Cas no 1220028-94-3 (3-(4-Propoxyphenoxy)azetidine)
3-(4-Propoxyphenoxy)azetidine structure
Product Name:3-(4-Propoxyphenoxy)azetidine
CAS No:1220028-94-3
MF:C12H17NO2
MW:207.268883466721
CID:4688025
Update Time:2023-08-15
3-(4-Propoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-PROPOXYPHENOXY)AZETIDINE
- 3-(4-Propoxyphenoxy)azetidine
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- Inchi: 1S/C12H17NO2/c1-2-7-14-10-3-5-11(6-4-10)15-12-8-13-9-12/h3-6,12-13H,2,7-9H2,1H3
- InChI Key: GPQROALGZYAKFI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCCC)C1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 30.5
3-(4-Propoxyphenoxy)azetidine Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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